2-[3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]-N-(3-methylphenyl)acetamide
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Overview
Description
2-[3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C22H17BrN4O3 and its molecular weight is 465.307. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Hemolytic Activity
1,3,4-Oxadiazole derivatives have been extensively studied for their antimicrobial properties. A study by Gul et al. (2017) synthesized a new series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, demonstrating significant antimicrobial activity against selected microbial species. This study underscores the potential of oxadiazole derivatives in developing new antimicrobial agents with less toxicity, except for specific compounds that showed higher cytotoxicity (Gul et al., 2017).
Potential Therapeutic Agents
The structural versatility of 1,3,4-oxadiazole derivatives allows for the synthesis of compounds with potential therapeutic applications. Research by Abbasi et al. (2018) explored N-(5-Methyl-1,3-Thiazol-2-yl)-2-{[5-((Un)Substituted- Phenyl)1,3,4-Oxadiazol-2-yl]Sulfanyl}acetamides, highlighting their promising role as therapeutic agents. These compounds were evaluated for their enzyme inhibition capabilities against several enzymes, indicating their potential in drug development (Abbasi et al., 2018).
Insecticidal Activity
Moreover, oxadiazole derivatives have been shown to possess significant insecticidal activity. Li et al. (2013) synthesized anthranilic diamides analogs containing oxadiazole rings, which displayed considerable larvicidal activities against certain pests. This suggests the utility of such compounds in agricultural pest control strategies (Li et al., 2013).
Mechanism of Action
Oxadiazoles
Oxadiazoles are a class of organic compounds containing a five-membered heterocyclic ring structure with two carbon atoms, two nitrogen atoms, and one oxygen atom . They are known for their wide range of biological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .
Acetamides
Acetamides are a class of organic compounds that contain a carbonyl group (C=O) linked to a nitrogen atom. They are often used in the synthesis of various organic compounds and can exhibit a wide range of biological activities .
Bromophenyl Compounds
Bromophenyl is a term used to describe molecules that contain a phenyl ring (a six-membered aromatic ring of carbon atoms) with a bromine atom attached. The presence of the bromine atom can significantly alter the chemical reactivity of the compound, potentially leading to various biological effects .
Properties
IUPAC Name |
2-[3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17BrN4O3/c1-14-4-2-5-17(12-14)24-19(28)13-27-11-3-6-18(22(27)29)21-25-20(26-30-21)15-7-9-16(23)10-8-15/h2-12H,13H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJJXBUXBUWTNPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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